4-(4-Chloromethyl-thiazol-2-ylmethyl)-benzoic acid

• Molecular Formula: C12H10ClNO2S
• Molecular Weight: 267.73 g/mol
• IUPAC Name: 4-[[4-(chloromethyl)-1,3-thiazol-2-yl]methyl]benzoic acid
• InChI: InChI=1S/C12H10ClNO2S/c13-6-10-7-17-11(14-10)5-8-1-3-9(4-2-8)12(15)16/h1-4,7H,5-6H2,(H,15,16)
• InChI Key: CLUUYTLGTQGDIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NC(=CS2)CCl)C(=O)O

Description

4-(4-Chloromethyl-thiazol-2-ylmethyl)-benzoic acid is a useful research compound. Its molecular formula is C12H10ClNO2S and its molecular weight is 267.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 250 (729 mg, 3.73 mmol) and 1,3-dichloroacetone (474 mg, 3.73 mmol) in THF (30 ml) was stirred at 40° C. during 48 h. The solvent was evaporated then the residue was dissolved in ethyl acetate, washed with brine, dried over anhydrous MgSO4, filtered and concentrated. The crude residue was purified by flash chromatography on silica gel (2-4% MeOH/CH2Cl2) to afford the title compound (827 mg, 83% yield) as a white solid. 1H NMR (DMSO) δ (ppm): 12.93 (bs, 1H), 7.91 (d, J=8.1 Hz, 2H), 7.63 (s, 1H), 7.46 (d, J=8.1 Hz, 2H), 4.78 (s, 2H), 4.42 (s, 2H).